Cas no 62089-35-4 (2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID)

2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Properties

Names and Identifiers

• 2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID
• 2-METHYL-3-TRIFLUOROMETHYLBENZOIC ACID
• C9H7F3O2
• 2-methyl-3-(trifluoromethyl)benzoic acid
• AM84145
• EN300-1276363
• 2-Methyl-3-(trifluoromethyl)benzoic acid, AldrichCPR
• AKOS015956002
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine?hydrochloride
• MFCD01631588
• AC-9039
• Benzoic acid, 2-methyl-3-(trifluoromethyl)-
• 62089-35-4
• DTXSID90379595
• FT-0612934
• 3-Carboxy-2-methylbenzotrifluoride
• CS-W015434
• SCHEMBL697951
• PS-8149
• SY017158
• J-509947
• 2-methyl-3-trifluoromethyl-benzoic acid
• 3-trifluoromethyl-2-methylbenzoic acid
• 3-trifluoromethyl-2-methybenzoic acid
• 2-methyl-3-(trifluoromethyl)-benzoic acid
• A833577
• 2-METHYL-3-(TRIFLUOROMETHYL)BENZOICACID
• 2-methyl-3-(trifluoromethyl)benzoic Acid
• DTXCID90330621
• 2-methyl-3-(trifluoromethyl)benzoic acid;
• 2-Methyl-3-trifluoromethylbenzoic acid
• +Expand

• MDL： MFCD01631588
• InChIKey： SSCFPSMXIDAJDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7F3O2/c1-5-6(8(13)14)3-2-4-7(5)9(10,11)12/h2-4H,1H3,(H,13,14)
• SMILES： O=C(O)C1=CC=CC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 204.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.04
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.71200
• PSA: 37.30000
• Refractive Index: 1.478
• Boiling Point: 256.8℃/760mmHg
• Melting Point: 106-109℃
• Flash Point: 109.1±27.3 °C
• Color/Form: White lens powder.
• Solubility: Not determined.
• Density: 1.345

2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38-36-22
• Signal Word：Warning

2-METHYL-3-(TRIFLUOROMETHYL)BENZOIC ACID Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%